Cas no 1094401-45-2 (3-(3-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-(3-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1094401-45-2
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 2142470
• PubChem ID: 43145226
• Update Time: 2024-03-01

3-(3-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-m-tolyl-thiophene-2-carboxylic acid
• 3-(3-methylphenyl)thiophene-2-carboxylic acid
• PVWQBVLSNRUPOM-UHFFFAOYSA-N

• Inchi： 1S/C12H10O2S/c1-8-3-2-4-9(7-8)10-5-6-15-11(10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： PVWQBVLSNRUPOM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 218.04
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids